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molecular formula C5H4N2O3 B131955 4-Nitropyridine N-oxide CAS No. 1124-33-0

4-Nitropyridine N-oxide

Cat. No. B131955
CAS RN: 1124-33-0
M. Wt: 140.1 g/mol
InChI Key: RXKNNAKAVAHBNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05648496

Procedure details

4-Nitropyridine N-oxide (140 mg, 1 mmol) and O-methylhydroxylamine (71 mg, 1.5 mmol) were dissolved in DMF (2 ml), and a resulting solution was added dropwise to a DMF solution (3 ml) containing potassium tert-butoxide (336 mg, 3 mmol) and zinc (II) chloride (136 mg, 1 mmol) at 25° C. After completion of the addition, the resulting mixture was stirred at 25° C. for one hour and an aqueous saturated ammonium chloride solution (50 ml) was added, followed by extraction with ethyl acetate (80 ml). A resulting organic layer was dried over anhydrous magnesium sulfate, and then isolated and purified by subjecting to silica gel thin layer chromatography [eluent: ethyl acetate] to obtain 58 mg of 3-amino-4-nitropyridine N-oxide (yield: 38%).
Name
4-Nitropyridine N-oxide
Quantity
140 mg
Type
reactant
Reaction Step One
Name
O-methylhydroxylamine
Quantity
71 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
2 mL
Type
solvent
Reaction Step One
Name
potassium tert-butoxide
Quantity
336 mg
Type
reactant
Reaction Step Two
Name
zinc (II) chloride
Quantity
136 mg
Type
catalyst
Reaction Step Two
Name
ammonium chloride
Quantity
50 mL
Type
reactant
Reaction Step Three
Name
DMF
Quantity
3 mL
Type
solvent
Reaction Step Four
Name
3-amino-4-nitropyridine N-oxide
Yield
38%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][N+:7]([O-:10])=[CH:6][CH:5]=1)([O-:3])=[O:2].CO[NH2:13].CC(C)([O-])C.[K+].[Cl-].[NH4+]>CN(C=O)C.[Cl-].[Zn+2].[Cl-]>[NH2:13][C:5]1[CH:6]=[N+:7]([O-:10])[CH:8]=[CH:9][C:4]=1[N+:1]([O-:3])=[O:2] |f:2.3,4.5,7.8.9|

Inputs

Step One
Name
4-Nitropyridine N-oxide
Quantity
140 mg
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=[N+](C=C1)[O-]
Name
O-methylhydroxylamine
Quantity
71 mg
Type
reactant
Smiles
CON
Name
DMF
Quantity
2 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
potassium tert-butoxide
Quantity
336 mg
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Name
zinc (II) chloride
Quantity
136 mg
Type
catalyst
Smiles
[Cl-].[Zn+2].[Cl-]
Step Three
Name
ammonium chloride
Quantity
50 mL
Type
reactant
Smiles
[Cl-].[NH4+]
Step Four
Name
DMF
Quantity
3 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
25 °C
Stirring
Type
CUSTOM
Details
the resulting mixture was stirred at 25° C. for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After completion of the addition
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate (80 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
A resulting organic layer was dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
isolated
CUSTOM
Type
CUSTOM
Details
purified

Outcomes

Product
Details
Reaction Time
 1 h
Name
3-amino-4-nitropyridine N-oxide
Type
product
Smiles
NC=1C=[N+](C=CC1[N+](=O)[O-])[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 58 mg
YIELD: PERCENTYIELD 38%
YIELD: CALCULATEDPERCENTYIELD 37.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.